Cas no 80930-53-6 (Ethanone, 1-(4-chloro-2-hydroxyphenyl)-2-(1H-imidazol-1-yl)-)

• Product name: Ethanone, 1-(4-chloro-2-hydroxyphenyl)-2-(1H-imidazol-1-yl)-
• CAS No: 80930-53-6
• MF: C₁₁H₉N₂O₂Cl
• MW: 236.65436
• CID: 704760
• PubChem ID: 13287828

Ethanone, 1-(4-chloro-2-hydroxyphenyl)-2-(1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-chloro-2-hydroxyphenyl)-2-(1H-imidazol-1-yl)-
• 1-(4-chloro-2-hydroxyphenyl)-2-imidazol-1-ylethanone
• 80930-53-6
• 1-(4-Chloro-2-hydroxyphenyl)-2-(1H-imidazol-1-yl)ethan-1-one
• DTXSID10534861
• CHEMBL255125

• Inchi： InChI=1S/C11H9ClN2O2/c12-8-1-2-9(10(15)5-8)11(16)6-14-4-3-13-7-14/h1-5,7,15H,6H2
• InChI Key： PSOMARMCJMDISA-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1Cl)O)C(=O)CN2C=CN=C2

Computed Properties

• Exact Mass: 236.0352552g/mol
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų